Cas no 97416-12-1 (Benzene, 1,3-dimethyl-2-(methylsulfonyl)-)

• Product Name: Benzene, 1,3-dimethyl-2-(methylsulfonyl)-
• CAS No: 97416-12-1
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 751064
• PubChem ID: 2758618
• Update Time: 2025-11-02

Benzene, 1,3-dimethyl-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethyl-2-(methylsulfonyl)-
• 1,3-dimethyl-2-methylsulfonylbenzene
• 2,6-DIMETHYLPHENYLMETHYLSULFONE
• 97416-12-1
• SCHEMBL4158892
• FS-1596
• AKOS006278642
• DTXSID80374418
• 2-methanesulfonyl-1,3-dimethylbenzene
• 1,3-dimethyl-2-(methylsulfonyl)benzene

• MDL： MFCD03789177
• Inchi： 1S/C9H12O2S/c1-7-5-4-6-8(2)9(7)12(3,10)11/h4-6H,1-3H3
• InChI Key： ZQAWWGSVAZSHBB-UHFFFAOYSA-N
• SMILES： S(C)(C1C(C)=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 184.056
• Monoisotopic Mass: 184.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 334.8±42.0 °C at 760 mmHg
• Flash Point: 190.6±20.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzene, 1,3-dimethyl-2-(methylsulfonyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzene, 1,3-dimethyl-2-(methylsulfonyl)-

Comprehensive Overview of Benzene, 1,3-dimethyl-2-(methylsulfonyl)- (CAS No. 97416-12-1)

Benzene, 1,3-dimethyl-2-(methylsulfonyl)- (CAS No. 97416-12-1) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure featuring a methylsulfonyl group attached to a dimethyl-substituted benzene ring, is widely utilized in advanced research and industrial applications. Its distinct properties make it a valuable intermediate in the production of fine chemicals, pharmaceuticals, and agrochemicals.

The growing interest in Benzene, 1,3-dimethyl-2-(methylsulfonyl)- is driven by its versatility and potential applications in sustainable chemistry. Researchers are increasingly exploring its role in green synthesis methods, aligning with the global push toward environmentally friendly processes. The compound's methylsulfonyl moiety, in particular, is a focal point for studies on catalytic transformations and functional group manipulations, which are critical for developing next-generation materials.

One of the most frequently searched questions about CAS No. 97416-12-1 revolves around its synthesis and purification methods. Industrial chemists and academic researchers often seek optimized protocols for its preparation, emphasizing yield efficiency and minimal environmental impact. Recent advancements in microwave-assisted synthesis and flow chemistry have shown promise in improving the scalability and sustainability of producing this compound.

Another hot topic linked to Benzene, 1,3-dimethyl-2-(methylsulfonyl)- is its potential role in drug discovery. The methylsulfonyl group is a common pharmacophore in medicinal chemistry, known for enhancing bioavailability and target binding affinity. As such, this compound is being investigated as a building block for novel therapeutics, particularly in oncology and neurology. Its compatibility with high-throughput screening platforms further boosts its appeal in pharmaceutical R&D.

From an analytical perspective, CAS No. 97416-12-1 presents interesting challenges and opportunities. Techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity. The compound's stability under various conditions is also a subject of ongoing research, especially for applications requiring long-term storage or exposure to extreme environments.

In the realm of material science, Benzene, 1,3-dimethyl-2-(methylsulfonyl)- is being explored for its potential in polymer modification and surface functionalization. Its ability to introduce sulfonyl groups into polymeric matrices opens doors to materials with enhanced thermal stability and mechanical properties. This aligns with the rising demand for high-performance polymers in aerospace, electronics, and renewable energy sectors.

Environmental and regulatory considerations are also critical when discussing CAS No. 97416-12-1. While the compound is not classified as hazardous under current guidelines, its handling and disposal must adhere to best practices to minimize ecological impact. Researchers are actively investigating biodegradation pathways and green solvents to further mitigate any potential risks associated with its use.

In summary, Benzene, 1,3-dimethyl-2-(methylsulfonyl)- (CAS No. 97416-12-1) is a multifaceted compound with broad applicability across scientific and industrial domains. Its relevance to cutting-edge research, combined with its practical utility, ensures its continued prominence in the chemical landscape. As innovation progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.